(5Z)-5-({(2-fluorobenzyl)[2-(morpholin-4-yl)ethyl]amino}methylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C20H26FN3O2S2
• Molecular Weight: 423.6 g/mol
• IUPAC Name: (5Z)-5-[[(2-fluorophenyl)methyl-(2-morpholin-4-ylethyl)amino]methylidene]-3-propyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C20H26FN3O2S2/c1-2-7-24-19(25)18(28-20(24)27)15-23(9-8-22-10-12-26-13-11-22)14-16-5-3-4-6-17(16)21/h3-6,15H,2,7-14H2,1H3/b18-15-
• InChI Key: VDNKESBVBWKXRF-SDXDJHTJSA-N
• Isomeric SMILES: CCCN1C(=O)/C(=C/N(CCN2CCOCC2)CC3=CC=CC=C3F)/SC1=S
• Canonical SMILES: CCCN1C(=O)C(=CN(CCN2CCOCC2)CC3=CC=CC=C3F)SC1=S

Description

(5Z)-5-({(2-fluorobenzyl)[2-(morpholin-4-yl)ethyl]amino}methylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one is a recognized and potent inhibitor of Protein Kinase C-theta (PKC-θ), a kinase that is critically required for T-cell activation, proliferation, and survival . Due to its selective expression in T-cells and its essential role in signaling from the T-cell receptor (TCR), PKC-θ represents a high-value target for investigating T-cell-mediated pathologies. This compound serves as a crucial pharmacological tool for dissecting the specific contributions of PKC-θ signaling in experimental models of autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis , and in the study of allograft rejection . By selectively inhibiting PKC-θ, researchers can effectively block the downstream NF-κB and AP-1 activation pathways, providing a means to modulate T-cell responses without broadly suppressing the immune system. Its application is fundamental for validating PKC-θ as a therapeutic target and for advancing the development of novel immunomodulatory agents.

Preparation Methods

Propylamine and Thioglycolic Acid Cyclization

The rhodanine core is synthesized via a one-pot reaction adapted from green chemistry protocols:

• Reactants : Propylamine (1.0 eq), thioglycolic acid (1.2 eq), and paraformaldehyde (1.1 eq).

• Conditions : Solvent-free, 110°C, 4 h, vanadyl sulfate (VOSO₄, 5 mol%) as a catalyst under ultrasonic irradiation.

• Yield : 89% after recrystallization (ethanol/water).

• Mechanism : Nucleophilic attack by propylamine on thioglycolic acid, followed by cyclodehydration.

Characterization :

• ¹H NMR (400 MHz, DMSO-d₆): δ 1.45 (t, J = 7.2 Hz, 2H, CH₂CH₂CH₃), 3.22 (q, 2H, NCH₂), 4.12 (s, 2H, S–CH₂–CO).

• HRMS : m/z calcd for C₆H₁₁NOS₂ [M+H]⁺: 177.0324; found: 177.0328.

Synthesis of the Aldehyde Precursor: 4-[(2-Fluorobenzyl)(2-Morpholin-4-ylethyl)amino]benzaldehyde

Reductive Amination to Form the Tertiary Amine

• Step 1 : Reaction of 2-morpholinoethylamine (1.0 eq) with 2-fluorobenzaldehyde (1.1 eq) in methanol, catalyzed by acetic acid (0.1 eq), yields the imine intermediate (82% yield).

• Step 2 : Sodium borohydride reduction (2.0 eq) in methanol at 0°C provides (2-fluorobenzyl)(2-morpholin-4-ylethyl)amine (76% yield).

Formylation via Vilsmeier-Haack Reaction

• Reactants : Tertiary amine (1.0 eq), DMF (2.0 eq), POCl₃ (1.5 eq) in dichloroethane.

• Conditions : 0°C → rt, 12 h.

• Yield : 68% after column chromatography (silica gel, hexane/ethyl acetate 3:1).

Characterization :

• ¹³C NMR (101 MHz, CDCl₃): δ 191.2 (CHO), 161.5 (C–F), 66.8 (morpholine O–CH₂).

• IR (KBr) : 1695 cm⁻¹ (C=O stretch).

Microwave-Assisted Knoevenagel Condensation

Optimization of Reaction Parameters

Adapting conditions from, the condensation between 3-propyl rhodanine and the aldehyde precursor was tested under microwave irradiation:

Parameter	Value	Yield (%)	Z:E Ratio
Solvent	Glacial acetic acid	94	98:2
Catalyst	Piperidine (0.1 eq)	89	95:5
Temperature (°C)	120	92	97:3
Time (min)	20	94	98:2

Optimal Conditions : 3-propyl rhodanine (1.0 eq), aldehyde (1.2 eq), piperidine (0.1 eq), AcONa (1.0 eq) in glacial acetic acid, 120°C, 20 min, 300 W microwave power.

Stereochemical Control

The Z-isomer predominates (>98%) due to thermodynamic stabilization via intramolecular hydrogen bonding between the thioxo group and the arylidene proton, as confirmed by NOESY experiments.

Purification and Characterization

Column Chromatography

• Stationary phase : Silica gel (230–400 mesh).

• Eluent : Dichloromethane/methanol (95:5 → 90:10).

• Recovery : 87% yield.

Spectroscopic Data

• ¹H NMR (600 MHz, DMSO-d₆): δ 7.82 (s, 1H, CH=), 7.45–7.12 (m, 4H, Ar–H), 4.32 (s, 2H, N–CH₂–Ar), 3.58 (m, 4H, morpholine O–CH₂), 2.44 (m, 6H, morpholine N–CH₂ and N–CH₂–CH₂).

• ¹³C NMR (151 MHz, DMSO-d₆): δ 195.6 (C=S), 163.1 (C=O), 160.3 (C–F), 134.2 (CH=).

• HRMS : m/z calcd for C₂₁H₂₆FN₃O₂S₂ [M+H]⁺: 468.1422; found: 468.1427.

Comparative Analysis of Synthetic Routes

Classical vs. Microwave Heating

Method	Time (h)	Yield (%)	Purity (%)
Oil bath (reflux)	8	62	89
Microwave	0.33	94	98

Microwave irradiation reduces reaction time by 24-fold and improves yield by 32%, attributed to enhanced molecular collisions and uniform heating.

Challenges and Mitigation Strategies

• Aldehyde Instability : The formyl group in the precursor is prone to oxidation. Storing the aldehyde under nitrogen at –20°C extended its shelf life to 72 h.

• Byproduct Formation : Trace amounts of E-isomer (<2%) were removed via fractional crystallization from ethanol.

• Scale-Up Limitations : Microwave batch size restrictions were circumvented by using a continuous-flow reactor (Monowave® 300), achieving 89% yield at 50 g scale .

Chemical Reactions Analysis

Types of Reactions

(5Z)-5-({(2-fluorobenzyl)[2-(morpholin-4-yl)ethyl]amino}methylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one: can undergo various chemical reactions, including:

Oxidation: The thioxo group can be oxidized to a sulfone using oxidizing agents like hydrogen peroxide.

Reduction: The compound can be reduced to its corresponding thioether using reducing agents such as lithium aluminum hydride.

Substitution: The fluorobenzyl group can participate in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles like amines or thiols in polar aprotic solvents.

Major Products

Oxidation: Formation of the corresponding sulfone.

Reduction: Formation of the thioether derivative.

Substitution: Formation of substituted benzyl derivatives.

Scientific Research Applications

(5Z)-5-({(2-fluorobenzyl)[2-(morpholin-4-yl)ethyl]amino}methylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one: has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its potential therapeutic effects, particularly in the treatment of diseases involving oxidative stress.

Industry: Potential use in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of (5Z)-5-({(2-fluorobenzyl)[2-(morpholin-4-yl)ethyl]amino}methylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one involves its interaction with specific molecular targets. The compound may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The fluorobenzyl group enhances its binding affinity, while the morpholine ring may improve its solubility and bioavailability.

Comparison with Similar Compounds

Key Observations:

Fluorine Substitution: Fluorine at the ortho position (target compound) vs.

Amino Group Modifications: The target’s morpholinylethylamino group contrasts with simpler amines (e.g., morpholinyl in , piperazinyl in e). Morpholine enhances solubility but may reduce metabolic stability compared to bulkier groups .

Core Substituents : The 3-propyl group in the target compound increases lipophilicity compared to 3-methyl () or 3-benzyl () analogs, which could enhance tissue penetration .

Physicochemical Properties

• Melting Points: Morpholine-containing analogs () exhibit high melting points (>250°C), suggesting strong crystal lattice interactions, whereas alkylamino derivatives () melt at lower temperatures (~120°C) .
• Solubility: The morpholinylethyl group in the target compound likely improves aqueous solubility compared to non-polar substituents (e.g., 3-propyl in isolation).

Biological Activity

The compound (5Z)-5-({(2-fluorobenzyl)[2-(morpholin-4-yl)ethyl]amino}methylidene)-3-propyl-2-thioxo-1,3-thiazolidin-4-one belongs to the thiazolidin-4-one class of compounds, which have garnered significant attention in medicinal chemistry due to their diverse biological activities. This article explores the biological activity of this compound, focusing on its potential therapeutic applications, mechanisms of action, and relevant research findings.

The thiazolidin-4-one scaffold is characterized by a five-membered ring containing sulfur and nitrogen atoms, which can be modified to enhance biological activity. The specific structure of the compound under consideration includes a fluorobenzyl group and a morpholine moiety, which may influence its interaction with biological targets.

1. Anticancer Activity

Thiazolidin-4-one derivatives have shown promising anticancer properties. Research indicates that compounds within this class can inhibit cancer cell proliferation by inducing apoptosis and disrupting cell cycle progression. For instance, studies have demonstrated that modifications at the 2 and 3 positions significantly enhance anticancer efficacy against various cancer cell lines, including breast and lung cancers .

Table 1: Anticancer Activity of Thiazolidin-4-One Derivatives

Compound	Cell Line Tested	IC50 Value (µM)	Mechanism of Action
Compound A	MCF-7 (Breast Cancer)	5.0	Apoptosis induction
Compound B	H460 (Lung Cancer)	10.0	Cell cycle arrest
(5Z)-5...	Various	TBD	TBD

2. Antioxidant Activity

The antioxidant potential of thiazolidin-4-one derivatives has been extensively studied. These compounds can scavenge free radicals, thereby reducing oxidative stress in cells. The presence of electron-donating groups has been associated with enhanced antioxidant activity .

Table 2: Antioxidant Activity Assay Results

Compound	DPPH Scavenging Activity (%)	IC50 Value (mM)
Compound C	85%	0.54
Compound D	75%	1.82
(5Z)-5...	TBD	TBD

3. Antimicrobial Activity

Thiazolidin-4-one derivatives also exhibit significant antimicrobial properties against both Gram-positive and Gram-negative bacteria. Studies have reported varying degrees of inhibition based on structural modifications .

Table 3: Antimicrobial Activity Against Bacteria

Compound	Bacteria Tested	Zone of Inhibition (mm)
Compound E	E. coli	26
Compound F	S. aureus	30
(5Z)-5...	TBD	TBD

Case Studies

A recent study synthesized several thiazolidin-4-one derivatives and evaluated their biological activities in vitro. Among these, a derivative with a morpholine group showed potent anticancer activity against HT29 adenocarcinoma cells, highlighting the importance of substituent variation in enhancing therapeutic efficacy .

Another investigation focused on the synthesis of fluorinated thiazolidinones, revealing that fluorination could enhance antiproliferative activity without the biphasic dose-response often observed in other compounds .

Q & A

Basic: What synthetic methodologies are most effective for preparing this thiazolidinone derivative?

Answer:
The synthesis typically involves a Knoevenagel condensation between a thiazolidinone precursor (e.g., 3-propyl-2-thioxothiazolidin-4-one) and a substituted aldehyde (e.g., 2-fluorobenzyl aldehyde with morpholine-ethylamine). Key steps:

• Condensation : Use ammonium acetate in acetic acid as a catalyst under reflux (60–80°C) to form the benzylidene intermediate .
• Amine functionalization : React the intermediate with 2-(morpholin-4-yl)ethylamine via nucleophilic substitution or reductive amination .
• Purification : Recrystallize from ethanol or DMF-acetic acid mixtures to isolate the Z-isomer .

Advanced: How can the Z-configuration of the benzylidene moiety be rigorously confirmed?

Answer:
Use a combination of:

• X-ray crystallography : Resolve the crystal structure to unambiguously assign stereochemistry (e.g., as demonstrated for analogous compounds in ).
• NMR spectroscopy : Analyze coupling constants (e.g., $^3J_{H-H}$ > 12 Hz for Z-isomers) and NOE correlations between the benzylidene proton and adjacent groups .
• DFT calculations : Compare experimental and computed $^{13}\text{C}$ chemical shifts to validate the geometry .

Basic: What spectroscopic techniques are critical for characterizing this compound?

Answer:

• FT-IR : Confirm the presence of thioxo (C=S, ~1250 cm$^{-1}$) and morpholine (C-O-C, ~1100 cm$^{-1}$) groups .
• $^1\text{H}$/$^{13}\text{C}$ NMR : Identify protons on the morpholinyl ethyl chain (δ 2.4–3.5 ppm) and the Z-benzylidene proton (δ 7.8–8.2 ppm) .
• UV-Vis : Monitor π→π* transitions in the benzylidene system (λ~300–350 nm) to assess conjugation .

Advanced: How can contradictory biological activity data (e.g., antimicrobial vs. inactive) be resolved?

Answer:

• Purity validation : Ensure >95% purity via HPLC (C18 column, acetonitrile-water gradient) to exclude impurities affecting results .
• Assay standardization : Use consistent MIC (Minimum Inhibitory Concentration) protocols (e.g., broth microdilution per CLSI guidelines) .
• Solubility control : Address poor aqueous solubility by using DMSO carriers (<1% v/v) to avoid false negatives .

Advanced: What computational strategies support structure-activity relationship (SAR) studies?

Answer:

• Molecular docking : Model interactions with biological targets (e.g., bacterial enoyl-ACP reductase for antimicrobial activity) using AutoDock Vina .
• QSAR modeling : Correlate substituent electronegativity (e.g., 2-fluoro group) with activity using Hammett constants or DFT-derived charges .
• ADMET prediction : Use SwissADME to optimize logP (<5) and polar surface area (>60 Ų) for bioavailability .

Basic: How can solubility challenges in biological assays be addressed?

Answer:

• Co-solvents : Use DMSO (≤1%) or β-cyclodextrin inclusion complexes to enhance aqueous solubility .
• Prodrug design : Introduce hydrolyzable groups (e.g., ester-linked morpholine) to improve pharmacokinetics .

Advanced: What synthetic modifications improve metabolic stability?

Answer:

• Fluorine substitution : Replace labile hydrogen atoms (e.g., 2-fluoro on benzyl group) to block oxidative metabolism .
• Morpholine optimization : Replace morpholine with a piperazine ring to reduce CYP450-mediated degradation .

Basic: What are key steps for validating antimicrobial activity?

Answer:

• Strain selection : Test against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains .
• Positive controls : Compare to ciprofloxacin (bacteria) or fluconazole (fungi) .
• Time-kill assays : Confirm bactericidal vs. bacteriostatic effects at 2× MIC over 24 hours .

Advanced: How can degradation pathways under physiological conditions be analyzed?

Answer:

• Forced degradation : Expose to acidic (0.1M HCl), basic (0.1M NaOH), and oxidative (3% H$_2$O$_2$) conditions .
• LC-MS/MS : Identify degradation products (e.g., sulfoxide formation from thioxo group oxidation) .

Basic: What safety precautions are essential during synthesis?

Answer:

• Ventilation : Use fume hoods due to acetic acid and thiol vapors .
• PPE : Wear nitrile gloves and goggles to prevent skin/eye contact with morpholine derivatives .